Cas no 898756-65-5 (4-(5,5-Dimethyl-1,3-dioxan-2-yl)-4'-phenylbutyrophenone)

• Product Name: 4-(5,5-Dimethyl-1,3-dioxan-2-yl)-4'-phenylbutyrophenone
• CAS No: 898756-65-5
• MF: C₂₂H₂₆O₃
• MW: 338.440046787262
• CID: 1946349
• PubChem ID: 24727944
• Update Time: 2025-05-23

4-(5,5-Dimethyl-1,3-dioxan-2-yl)-4'-phenylbutyrophenone Chemical and Physical Properties

Names and Identifiers

• 4-(5,5-dimethyl-1,3-dioxan-2-yl)-1-(4-phenylphenyl)butan-1-one
• 4-(5,5-DIMETHYL-1,3-DIOXAN-2-YL)-4'-PHENYLBUTYROPHENONE
• CTK5G4060
• AG-H-63908
• KB-187245
• 1-([1,1'-Biphenyl]-4-yl)-4-(5,5-dimethyl-1,3-dioxan-2-yl)butan-1-one
• MFCD03844333
• DTXSID80646041
• AKOS016023623
• 898756-65-5
• 1-{[1,1'-BIPHENYL]-4-YL}-4-(5,5-DIMETHYL-1,3-DIOXAN-2-YL)BUTAN-1-ONE
• 4-(5,5-Dimethyl-1,3-dioxan-2-yl)-4'-phenylbutyrophenone

• MDL： MFCD03844333
• Inchi： 1S/C22H26O3/c1-22(2)15-24-21(25-16-22)10-6-9-20(23)19-13-11-18(12-14-19)17-7-4-3-5-8-17/h3-5,7-8,11-14,21H,6,9-10,15-16H2,1-2H3
• InChI Key： AAQVERIESLUTEL-UHFFFAOYSA-N
• SMILES： O1C(CCCC(C2C=CC(C3C=CC=CC=3)=CC=2)=O)OCC(C)(C)C1

Computed Properties

• Exact Mass: 338.18800
• Monoisotopic Mass: 338.18819469Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.05
• Boiling Point: 470.4°C at 760 mmHg
• Flash Point: 230.4°C
• Refractive Index: 1.527
• PSA: 35.53000
• LogP: 5.10570

Additional information on 4-(5,5-Dimethyl-1,3-dioxan-2-yl)-4'-phenylbutyrophenone

4-(5,5-Dimethyl-1,3-dioxan-2-yl)-4'-phenylbutyrophenone (CAS No. 898756-65-5): An Overview of Its Structure, Properties, and Applications

4-(5,5-Dimethyl-1,3-dioxan-2-yl)-4'-phenylbutyrophenone (CAS No. 898756-65-5) is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its intricate molecular framework, which includes a phenylbutyrophenone core and a 5,5-dimethyl-1,3-dioxan-2-yl substituent. The combination of these functional groups imparts distinct chemical and physical properties that make it a valuable candidate for further research and development.

The molecular formula of 4-(5,5-Dimethyl-1,3-dioxan-2-yl)-4'-phenylbutyrophenone is C₂₀H₂₄O₃, with a molecular weight of approximately 312.40 g/mol. The compound's structure features a central phenylbutyrophenone scaffold, which is a common motif in many biologically active molecules. The presence of the 5,5-dimethyl-1,3-dioxan-2-yl group adds steric bulk and influences the compound's reactivity and stability. This structural complexity provides a rich platform for exploring its potential in various chemical reactions and biological assays.

In terms of physical properties, 4-(5,5-Dimethyl-1,3-dioxan-2-yl)-4'-phenylbutyrophenone is typically a solid at room temperature with a melting point ranging from 100 to 105°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as methanol, ethanol, and dichloromethane. These solubility characteristics are crucial for its use in solution-based reactions and analytical techniques.

The synthesis of 4-(5,5-Dimethyl-1,3-dioxan-2-yl)-4'-phenylbutyrophenone has been reported using various methodologies. One common approach involves the condensation of 4-hydroxyacetophenone with benzaldehyde followed by the introduction of the 5,5-dimethyl-1,3-dioxan-2-yl group through a series of substitution reactions. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound, making it more accessible for large-scale applications.

In the realm of medicinal chemistry, 4-(5,5-Dimethyl-1,3-dioxan-2-yl)-4'-phenylbutyrophenone has shown promising activity in several biological assays. Studies have indicated that it possesses anti-inflammatory properties due to its ability to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, preliminary research suggests that it may have potential as an anticancer agent by inducing apoptosis in cancer cells through the modulation of specific signaling pathways.

The biological activity of 4-(5,5-Dimethyl-1,3-dioxan-2-yl)-4'-phenylbutyrophenone has been further explored in preclinical studies using cell lines and animal models. In vitro experiments have demonstrated its efficacy against various cancer cell lines, including those derived from breast, lung, and colon cancers. In vivo studies have also shown promising results in reducing tumor growth and improving survival rates in animal models of cancer.

Beyond its medicinal applications, 4-(5,5-Dimethyl-1,3-dioxan-2-yl)-4'-phenylbutyrophenone has potential uses in materials science. Its unique chemical structure makes it an attractive candidate for the development of novel materials with enhanced mechanical properties and improved stability. Recent research has focused on incorporating this compound into polymer matrices to create composites with superior performance characteristics.

The environmental impact of 4-(5,5-Dimethyl-1,3-dioxan-2-yl)-4'-phenylbutyrophenone is another area of interest. Studies have shown that it can be synthesized using green chemistry principles, minimizing the use of hazardous reagents and reducing waste generation. This aligns with the growing trend towards sustainable chemical processes and products.

In conclusion, 4-(5,5-Dimethyl-1,3-dioxan-2-yl)-4'-phenylbutyrophenone (CAS No. 898756-65-5) is a multifaceted compound with a wide range of potential applications. Its unique chemical structure and favorable physical properties make it an attractive candidate for further research in medicinal chemistry and materials science. As ongoing studies continue to uncover new insights into its biological activity and environmental impact, this compound is poised to play a significant role in advancing various scientific fields.